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Technical Support Center: Calcium Silicon
Performance
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the effect of initial oxygen content on the performance of calcium
silicon (CaSi) in metallurgical processes.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of calcium silicon (CaSi) in our experiments?

A1: Calcium silicon is a ferroalloy primarily used in steelmaking as a deoxidizer, desulfurizer,

and inclusion modifier.[1][2] Its main functions are:

Deoxidation: Calcium and silicon have a high affinity for oxygen and react to form stable

oxides (CaO and SiO₂), which can be removed as slag, effectively reducing the dissolved

oxygen content in the molten metal.[1][3][4]

Desulfurization: Calcium reacts with sulfur to form calcium sulfide (CaS), which can be

removed into the slag, thus lowering the sulfur content and improving the steel's mechanical

properties.[1][3]

Inclusion Modification: A critical function is to modify the shape and composition of non-

metallic inclusions. For instance, in aluminum-killed steels, CaSi treatment transforms solid,
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harmful alumina (Al₂O₃) inclusions into liquid calcium aluminates (CaO-Al₂O₃) with lower

melting points.[5][6] This change is crucial for preventing nozzle clogging during continuous

casting and improving the final product's quality.[6][7][8]

Q2: How does the initial total oxygen content ([O]) in the molten steel affect the efficiency of

CaSi treatment?

A2: The initial oxygen content is a critical factor that significantly influences the performance of

CaSi.

High Initial [O]: A higher initial dissolved oxygen content can increase the calcium yield

because it promotes the formation of CaO inclusions.[5] However, it also means more

calcium is consumed for deoxidation, potentially leaving insufficient calcium for the crucial

tasks of sulfide shape control and modification of alumina inclusions. This can lead to the

formation of undesirable solid inclusions.

Low Initial [O]: If the initial oxygen content is too low, the deoxidation reactions may be

limited, potentially reducing the effectiveness of impurity removal.[9] Proper control and

achieving a target oxygen level before CaSi addition is essential.

Reoxidation: An increase in oxygen content after CaSi treatment (reoxidation), especially in

the tundish, can reverse the modification of inclusions.[10] For example, liquid calcium

aluminates can be converted back into solid, alumina-rich inclusions, which negatively

impacts steel cleanliness and can cause blockages.[10]

Q3: We've added CaSi, but are still experiencing nozzle clogging. What could be the cause

related to oxygen content?

A3: Nozzle clogging after CaSi treatment, despite its purpose to prevent it, can occur for

several reasons related to oxygen and other elements:

Incomplete Inclusion Modification: If the initial oxygen content is too high, a significant

portion of the added calcium is consumed in deoxidation, leaving an insufficient amount to

fully modify the solid Al₂O₃ inclusions into liquid calcium aluminates.[5][6]

Formation of Solid Calcium Sulfide (CaS): Calcium has a higher affinity for oxygen than for

sulfur.[6][11] If the oxygen activity is not sufficiently lowered before the calcium reacts with
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sulfur, or if the sulfur content is high, solid CaS can form, which can also contribute to nozzle

clogging.[6]

Reoxidation: The most common cause is reoxidation during transfer or in the tundish.[10]

Exposure of the treated molten steel to air can increase the oxygen content, leading to the

re-formation of solid alumina or spinel-type inclusions from the previously modified liquid

calcium aluminates.[10][12] This is often observed during caster startup or ladle exchanges.

Q4: What is the relationship between the initial oxygen content, calcium addition, and the type

of inclusions formed?

A4: The ratio of total calcium to total oxygen (T.Ca/T.O) is a key parameter that dictates the

sequence and type of inclusion modification.

Initially, added calcium reacts with oxygen and modifies existing Al₂O₃ inclusions into a

series of calcium aluminates with progressively higher CaO content. The goal is to reach a

liquid phase like 12CaO·7Al₂O₃.[5][13]

As the T.Ca/T.O ratio increases, CaO content in the inclusions rises.

If the T.Ca/T.O ratio becomes too high (e.g., above 1.2 in one study), excess calcium begins

to react with sulfur to form CaS, especially after the available oxygen is consumed.

Variable initial oxygen contents significantly influence this pathway. A high initial oxygen level

requires a larger calcium addition to achieve the desired liquid inclusion window, increasing

the risk of forming other solid phases if not precisely controlled.
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Issue Encountered
Potential Cause Related to
Oxygen

Recommended Action

Poor Calcium Yield

High initial oxygen content

consumes calcium through the

formation of CaO.[5]

Ensure effective deoxidation

with other agents (e.g., Al, Si-

Mn) to lower the oxygen

content to an optimal level

before CaSi addition.

Persistent Nozzle Clogging

1. Incomplete modification of

Al₂O₃ due to high initial [O].

[6]2. Reoxidation in the tundish

re-forms solid inclusions.[10]

1. Optimize pre-deoxidation

practice.2. Protect the steel

stream from air exposure

between the ladle and tundish;

use high-basicity, protective

tundish fluxes.[12]

Presence of Unwanted Solid

Inclusions (e.g., CaS)

Oxygen content was not

sufficiently low before Ca and

S reacted, or sulfur content is

too high.[6][11]

Lower the oxygen activity as

much as possible before CaSi

treatment. The oxygen activity

in liquid steel at 1873 K should

be about 19 times lower than

sulfur activity to prevent CaS

formation.[11]

Increased Size and Density of

Inclusions

High initial oxygen content

leads to the formation of more

and larger oxide inclusions

during the initial deoxidation

phase.[14][15][16]

Control and minimize the initial

oxygen content before adding

deoxidizers to limit the

nucleation and growth of large

inclusions.

Data Presentation
Table 1: Typical Composition of Calcium Silicon Alloys
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Component Content Range (%)

Calcium (Ca) 28 - 32%

Silicon (Si) 55 - 63%

Aluminum (Al) < 3%

Iron (Fe) ~2.5%

Source: Data compiled from multiple sources

describing common CaSi grades.[1][17]

Table 2: Effect of Initial Oxygen Content on Inclusion Characteristics (Si-Mn Deoxidation Study)
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Case
Initial Oxygen
Content (ppm)

Final Total
Oxygen
Content (ppm)

Final Average
Inclusion Size
(µm)

Final Inclusion
Density
(particles/mm²)

1 Low ~35 1 - 2.5 2.6

2 Medium ~35 4 -

3 High (~800) ~35 6 43.07

Note: This data

is from a silicon-

manganese

deoxidation

study, which

often precedes

CaSi treatment.

It demonstrates

that while the

final total oxygen

can be

controlled, a

higher initial

oxygen content

results in larger

and more

numerous

silicate

inclusions.[14]

[15][16][18]

Table 3: Time Required for Alumina Inclusion Modification Steps at 1873 K
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Modification Step Time Required (seconds)

Al₂O₃ → CA₆ 4.5

CA₆ → CA₂ 16

CA₂ → CA 116

CA → C₁₂A₇ (liquid) 601

C₁₂A₇ → C₃A 449

Source: Based on a kinetic model for a 1.5 µm

inclusion with 0.0025% Ca content, showing that

transforming inclusions to the desired liquid

state is the most time-consuming step.[13]

Experimental Protocols
Methodology for Evaluating the Effect of Initial Oxygen on CaSi Performance

This protocol describes a generalized workflow for laboratory-scale experiments to investigate

the impact of initial oxygen content on the efficacy of calcium silicon treatment in molten steel.

Material Preparation:

Prepare a base heat of ingot iron or steel of a specific composition in a magnesia crucible

within a vacuum induction furnace.

Prepare precisely weighed amounts of deoxidizers (e.g., high-purity aluminum,

ferrosilicon, electrolytic manganese) and calcium silicon (typically as a cored wire or

powder).[17]

Melting and Oxygen Control:

Melt the base charge under an inert argon atmosphere to minimize uncontrolled oxidation.

[17]

Control and vary the initial dissolved oxygen content. This can be achieved by:
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Adding a controlled amount of an oxidizing agent (e.g., iron oxide).

Controlling the carbon content, as the C-O reaction influences the equilibrium oxygen

level.[17]

Deoxidation and Sampling (Baseline):

Add primary deoxidizers such as silicon and manganese. In experiments involving

aluminum-killed steel, add a controlled amount of aluminum.

Take a baseline sample (e.g., using a quartz tube) to measure the initial oxygen content

and analyze the inclusion population before CaSi treatment.

Calcium Silicon Treatment:

Introduce the CaSi alloy into the molten steel. For laboratory settings, this can be done by

plunging a basket containing the alloy or feeding a small-diameter cored wire. The wire

feeding method is often preferred as it protects the calcium from immediate vaporization

and reaction with the atmosphere.[19]

Begin timing immediately upon addition.

Post-Treatment Sampling:

Take samples at timed intervals (e.g., 1, 5, 10, and 20 minutes) after the CaSi addition to

track the evolution of dissolved oxygen and inclusions over time.[17]

Sample Analysis:

Oxygen Content: Analyze samples for total oxygen content using an inert gas fusion

analyzer.

Inclusion Analysis: Prepare metallographic samples for analysis. Use a scanning electron

microscope (SEM) equipped with energy-dispersive X-ray spectroscopy (EDS) to

determine the morphology, size, quantity, and chemical composition of the non-metallic

inclusions.[18] Automated inclusion analysis software can be used for quantitative

assessment over a large area.[10]
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Visualizations
Experimental Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


process decision io result Start: Prepare Base Melt

Control Initial
Oxygen Content

Take Baseline Sample 1
(Pre-Treatment)

Add Calcium Silicon
(CaSi)

Hold Melt & Take Samples
(1, 5, 10, 20 min)

Analyze Total
Oxygen Content

SEM/EDS Analysis
of Inclusions

Correlate Initial [O]
with Inclusion Type

& Final [O]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Oxygen
Content [O]

Deoxidation
(Ca + [O] -> CaO)

High [O]
consumes Ca

Inclusion Modification
(Al2O3 -> CaO-Al2O3)

High [O]
hinders

CaSi Addition

Desulfurization
(Ca + [S] -> CaS)

Reoxidation
(Air Exposure)

Solid Inclusions
(Clogging Risk)

Reverses
modification

Lowers [O],
enables modification

Liquid Inclusions
(Good Castability)

If [O] not low enough

Clean Steel

Detrimental

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


input_node

process_node

output_node

intermediate_node

Solid Al₂O₃

(Harmful) CA₆
+ Ca CA₂

+ Ca CA+ Ca Liquid C₁₂A₇

(Desired)
+ Ca

Increasing Calcium Addition →

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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